1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone

• IUPAC Name: 1-acetyl-4-(4-propan-2-yloxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C15H19NO3/c1-10(2)19-14-6-4-12(5-7-14)13-8-15(18)16(9-13)11(3)17/h4-7,10,13H,8-9H2,1-3H3
• InChI Key: UHKMUTALEFYYBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2CC(=O)N(C2)C(=O)C
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone, also known as AIP, is a chemical compound that belongs to the class of pyrrolidinones. It has been widely studied for its potential applications in scientific research due to its unique chemical properties. In

Mechanism of Action

The mechanism of action of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone is not fully understood. However, it has been suggested that 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone may exert its biological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the pathogenesis of various diseases. 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone is its ability to inhibit the activity of certain enzymes, such as COX-2, which are involved in the pathogenesis of various diseases. This makes 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone a potential candidate for the development of new drugs for the treatment of inflammatory and cancer-related diseases. However, one of the limitations of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone. One potential direction is the development of new derivatives of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone with improved solubility and bioavailability. Another potential direction is the investigation of the mechanism of action of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone and its potential targets in the cell. Additionally, the potential use of 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone as a therapeutic agent in the treatment of inflammatory and cancer-related diseases should be further explored.
Conclusion:
In conclusion, 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. While there are limitations to its use in certain experimental settings, 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone remains a promising candidate for the development of new drugs for the treatment of inflammatory and cancer-related diseases.

Scientific Research Applications

1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone has been extensively studied for its potential applications in scientific research. It has been reported to have a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. 1-acetyl-4-(4-isopropoxyphenyl)-2-pyrrolidinone has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.